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Compound of Interest

Compound Name: Synthalin A

CAS No.: 111-23-9

Cat. No.: B093962

Get Quote

Executive Summary & Mechanism of Action
The Core Pitfall: The most frequent failure mode in Synthalin A research is treating it as a

"stronger Metformin." While mechanistically related, Synthalin A is ~1,000-fold more potent at

inhibiting Mitochondrial Complex I and significantly more lipophilic.

Unlike Metformin, which requires organic cation transporters (OCTs) for uptake and

accumulates slowly, Synthalin A rapidly permeates membranes. This leads to immediate,

potent mitochondrial inhibition that can transition from therapeutic metabolic stress to necrotic

cell death within hours.

Primary Applications:

Metabolic Research: As a chemical probe to study severe mitochondrial Complex I inhibition.

Infectious Disease:Trypanosoma species (sleeping sickness) research, where it targets the

parasite's kinetoplast.
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Module 1: The "Potency Trap" – Dosing & Toxicity
Q: I dosed my mice at 50 mg/kg (standard Metformin
low-dose), and they died overnight. Why?
A: You have overdosed by a factor of roughly 10-20x. Synthalin A’s lipophilicity allows it to

saturate mitochondrial membranes rapidly. At 50 mg/kg, you are likely causing systemic ATP

depletion and severe lactic acidosis, not just AMPK activation.

Guideline:

Metformin Therapeutic Dose: 50–250 mg/kg.

Synthalin A Therapeutic Window: 1–6 mg/kg (IP/SC).[1]

Lethal Dose: Often >10 mg/kg in sensitive strains.

Q: How do I determine the safe window for my specific
strain?
A: Never assume literature values apply to your specific mouse strain (e.g., C57BL/6 vs.

BALB/c). You must run a Step-Up Pilot Study.

Visualization: Dosing Decision Logic
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Start: Synthalin A In Vivo Pilot

Step 1: Formulation
Dissolve in Saline (warm if needed)

Step 2: Single Dose Test (n=2)
Dose: 1.0 mg/kg (IP)

Observation (4-6 Hours)
Signs: Lethargy, Pilerection, Hypothermia?

No Toxicity:
Escalate to 3.0 mg/kg

Healthy

Toxicity Observed:
Reduce Dose to 0.5 mg/kg

Check Blood Glucose (Hypoglycemia?)

Distress

Proceed to Main Study
(Therapeutic Window Established)

Click to download full resolution via product page

Caption: Figure 1. Step-Up Pilot Protocol to establish the therapeutic window and avoid

immediate mortality.

Module 2: Formulation & Stability
Q: My Synthalin A precipitates out of solution when I
add PBS. What is the correct vehicle?
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A: Synthalin A is typically supplied as a dihydrochloride salt. While water-soluble, it can salt

out in high-ionic-strength buffers like 10x PBS or if the pH drifts too high.

Troubleshooting Table: Formulation Strategy

Parameter Recommendation Rationale

Primary Vehicle
0.9% Normal Saline or Sterile

Water

Optimal solubility for the salt

form.[1]

Avoid DMSO > 5%

High DMSO concentration can

increase membrane

permeability further,

exacerbating toxicity.

pH Adjustment Keep pH 6.5 – 7.0

Basic pH (>7.5) can reduce

solubility of the guanidine

group.

Storage -20°C (Stock), 4°C (Working)

Prepare fresh working

solutions weekly. Guanidines

are stable but can hydrolyze

over long periods in solution.

Module 3: Experimental Readouts & Interpretation
Q: How do I distinguish between "Therapeutic Metabolic
Stress" and "Mitochondrial Toxicity"?
A: This is the most critical analytical challenge. Synthalin A works by inhibiting Complex I,

which increases the AMP:ATP ratio (activating AMPK). However, if inhibition is too strong, ATP

levels crash, leading to necrosis.

The "Goldilocks" Markers:

Therapeutic (Desired): High p-AMPK, High p-ACC (Acetyl-CoA Carboxylase), maintained

ATP levels.
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Toxic (Undesired): Cleaved Caspase-3 (Apoptosis), HMGB1 release (Necrosis), severe

Lactate spike (>10 mM in blood).

Visualization: Mechanism of Action & Toxicity Threshold

Dose-Dependent Outcome

Synthalin A
(Lipophilic)

Mitochondrial
Uptake

Inhibits
Complex I

Low Dose
(1-3 mg/kg)

High Dose
(>10 mg/kg)

AMPK Activation
(Metabolic Benefit)

ATP Depletion
(Necrosis/Lactic Acidosis)

Click to download full resolution via product page

Caption: Figure 2. The divergence between metabolic efficacy and toxicity is strictly dose-

dependent due to Complex I inhibition kinetics.

Module 4: Trypanocidal Studies (Infectious Disease)
Q: I am using Synthalin A as a positive control for T.
brucei. What is the standard efficacy protocol?
A: Synthalin A is historically significant as a trypanocidal agent because trypanosomes rely

heavily on their single mitochondrion (kinetoplast).

Standard Protocol:

Infection: Inoculate mice (IP) with T. brucei (approx.

to

parasites).

Baseline: Allow parasitemia to reach detectable levels (24-48 hours post-infection).

Treatment: Administer Synthalin A at 2 mg/kg daily for 3-5 days.
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Monitoring: Daily tail vein blood smear.

Success: Clearance of parasites from blood within 48-72 hours.

Failure/Toxicity:[2] Weight loss >15% requires euthanasia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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